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Compound of Interest

Compound Name: ML148

Cat. No.: B162746 Get Quote

ML148 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of ML148, a potent and

selective inhibitor of 15-hydroxyprostaglandin dehydrogenase (15-PGDH).

Frequently Asked Questions (FAQs)
What is the recommended storage for solid ML148?

Solid ML148 should be stored in a dry, dark environment. For short-term storage (days to

weeks), 0-4°C is recommended. For long-term storage (months to years), -20°C is the optimal

temperature.[1] The compound is stable for at least four years when stored correctly.[2]

How should I store ML148 in solution?

Stock solutions of ML148 should be aliquoted to avoid repeated freeze-thaw cycles.[3] For

solutions prepared in a solvent, storage at -80°C is recommended for up to 6 months, while

storage at -20°C is suitable for up to 1 month.[3]

What solvents can be used to dissolve ML148?

ML148 is soluble in several organic solvents. The following table summarizes the solubility

data:
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Solvent Solubility

DMSO
50 mg/mL (with ultrasonic and warming to 80°C)

[3]

DMSO 5 mg/mL[2]

DMF 25 mg/mL[2]

Ethanol 10 mg/mL[2]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL[2]

How is ML148 shipped?

ML148 is typically shipped at ambient room temperature as a non-hazardous chemical.[1] It is

considered stable enough for the duration of standard shipping and customs processing.[1]

Troubleshooting Guide
Issue: I am seeing reduced activity of my ML148 solution.

Possible Cause 1: Improper Storage. ML148 solutions have limited stability at warmer

temperatures. Ensure that stock solutions have been stored at -20°C for no longer than one

month or at -80°C for no longer than six months.[3]

Possible Cause 2: Repeated Freeze-Thaw Cycles. Aliquoting the stock solution is crucial to

prevent degradation from repeated changes in temperature.[3]

Troubleshooting Step: If improper storage is suspected, it is recommended to use a fresh vial

of ML148 and prepare a new stock solution, ensuring to aliquot and store it at the correct

temperature.

Issue: My ML148 powder appears discolored or clumpy.

Possible Cause: Moisture Absorption. ML148 is described as a white to off-white solid.[3]

Clumping or discoloration may indicate moisture absorption.
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Troubleshooting Step: Store the solid compound in a desiccator to maintain a dry

environment. If the appearance is significantly altered, it is advisable to use a new batch to

ensure experimental consistency.

Experimental Protocols
Protocol for Preparation of a 10 mM ML148 Stock Solution in DMSO:

Materials:

ML148 (Molecular Weight: 319.40 g/mol )[3]

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Equilibrate the vial of solid ML148 to room temperature before opening to prevent

moisture condensation.

To prepare a 10 mM stock solution, weigh out 3.194 mg of ML148 and dissolve it in 1 mL

of anhydrous DMSO.

To aid dissolution, vortex the solution and, if necessary, use an ultrasonic bath and warm

the solution to 80°C.[3]

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term use (up to 6 months) or -20°C for short-term use

(up to 1 month).[3]

Visualized Experimental Workflow and Signaling
Pathway
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Caption: Experimental workflow for assessing the stability of ML148 solutions.
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Caption: ML148 inhibits the degradation of Prostaglandin E2 by 15-PGDH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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